Cas no 103293-39-6 (Butanoic acid,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-3-oxo-, ethyl ester
• CAS No: 103293-39-6
• MF: C₁₄H₁₅NO₇
• MW: 309.271404504776
• CID: 1136352
• Update Time: 2024-07-27

Butanoic acid,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-3-oxo-, ethyl ester
• Butanoic acid, 2-[(4-hydroxy-3-methoxy-5-nitrophenyl)methylene]-3-oxo-, ethyl ester

• Inchi： 1S/C14H15NO7/c1-4-22-14(18)10(8(2)16)5-9-6-11(15(19)20)13(17)12(7-9)21-3/h5-7,17H,4H2,1-3H3
• InChI Key： OHXRBMKIQQLYCL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=CC1=CC([N+]([O-])=O)=C(O)C(OC)=C1)C(=O)C

Computed Properties

• Exact Mass: 309.08485

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 439.0±45.0 °C(Predicted)
• PSA: 115.97
• pka: 5.02±0.38(Predicted)